Cas no 2229174-61-0 (1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229174-61-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6496417
• PubChem ID: 165706227
• Update Time: 2025-05-20

1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid
• 2229174-61-0
• EN300-1802134

• Inchi： 1S/C10H16O4/c1-9(2,14-3)6-10(8(12)13)4-7(11)5-10/h4-6H2,1-3H3,(H,12,13)
• InChI Key： WWDWHLNESDQYTC-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229174-61-0)

1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229174-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutane derivatives, characterized by its cyclic structure and functional groups that contribute to its unique chemical properties. The presence of both an ester group and a ketone moiety in its molecular framework makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid incorporates a cyclobutane ring, which is a common scaffold in medicinal chemistry due to its ability to influence both the electronic and steric properties of attached substituents. The ring's rigidity can enhance binding affinity to biological targets, while the flexibility of the substituents allows for fine-tuning of pharmacokinetic profiles. In particular, the 2-methoxy-2-methylpropyl side chain introduces both lipophilic and electron-withdrawing characteristics, which can modulate metabolic stability and receptor interactions.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of this compound, making it an attractive building block for drug discovery programs. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at specific positions on the cyclobutane ring, expanding the chemical space available for exploration. Additionally, biocatalytic approaches have been explored to enhance the sustainability of its synthesis, aligning with green chemistry principles.

The pharmacological potential of 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid has been investigated in several contexts. Its structural features suggest possible applications as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), where cyclobutane derivatives are known to exhibit enhanced efficacy and reduced side effects compared to traditional acetylated NSAIDs. Furthermore, preliminary computational studies indicate that modifications at the ketone position could yield compounds with improved binding affinity to enzymes involved in metabolic pathways relevant to oncology.

In vitro studies have demonstrated that certain analogs derived from this compound exhibit inhibitory activity against target enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. The ester functionality present in the molecule can be further modified into amides or other bioisosteres to optimize solubility and bioavailability. Such modifications are critical for advancing candidates into clinical trials, where pharmacokinetic profiles often dictate success or failure.

The synthesis of 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. Modern synthetic strategies often leverage palladium-catalyzed reactions or organocatalytic methods to achieve high yields with minimal byproducts. For example, a recent study reported a one-pot synthesis involving a sequence of carbonylation followed by esterification, which streamlined access to this compound while maintaining excellent chemical purity.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of this molecule. These studies not only aid in predicting potential reaction pathways but also help in designing derivatives with tailored properties. For instance, optimization of electronic distributions around the ketone group has been shown to enhance electrophilicity, making it more susceptible to nucleophilic attack—a key consideration for subsequent derivatization.

The growing interest in heterocyclic compounds has also spurred research into incorporating nitrogen atoms into derivatives of 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid. Nitrogen-containing heterocycles are prevalent in biologically active molecules due to their ability to form hydrogen bonds and participate in coordination interactions with biological targets. Functionalization at the ester position with amine groups or other nitrogen-rich moieties could yield novel scaffolds with enhanced pharmacological activity.

In conclusion, 1-(2-methoxy-2-methylpropyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229174-61-0) represents a promising intermediate in pharmaceutical research, offering unique structural features that can be leveraged for drug development across multiple therapeutic areas. Its cyclobutane core provides steric and electronic advantages, while its functional groups offer diverse possibilities for chemical modification. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are poised to play an increasingly important role in next-generation therapeutics.